(Z)-N'-(furan-2-ylmethylene)-3,5-dinitrobenzohydrazide

• IUPAC Name: N-[(Z)-furan-2-ylmethylideneamino]-3,5-dinitrobenzamide
• InChI: InChI=1S/C12H8N4O6/c17-12(14-13-7-11-2-1-3-22-11)8-4-9(15(18)19)6-10(5-8)16(20)21/h1-7H,(H,14,17)/b13-7-
• InChI Key: HQKKTKGCUXHHCK-QPEQYQDCSA-N
• Canonical SMILES: C1=COC(=C1)C=NNC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C1=COC(=C1)/C=N\NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C12H8N4O6
• Molecular Weight: 304.21 g/mol

Description

Furan derivatives are important building blocks in organic chemistry and are found in various natural sources, most in plants, algae, and microorganisms. They also serve as structural motifs in biologically active molecules.

Synthesis Analysis

Polysubstituted furans can be prepared from various sulfur ylides and alkyl acetylenic carboxylates. The direct reactions of dimethylsulfonium acylmethylides with dialkyl acetylenedicarboxylates can afford dialkyl furan-3,4-dicarboxylates through a tandem sequence of Michael addition, intramolecular nucleophilic addition, 4p ring opening, intramolecular Michael addition, and elimination.

Molecular Structure Analysis

Furan derivatives present a mono- (Furfural) or disubstituted (5-HMF) furan ring in their structure. This identifies them among the molecules with the greatest applications in the synthesis of new fuels and polymer precursors.

Chemical Reactions Analysis

Furan has a very pronounced tendency to lose its aromaticity. For example, even nitration with the mild reagent acetyl nitrate leads to a 2,5-addition product.

Physical And Chemical Properties Analysis

The physical and chemical properties of furan derivatives can vary widely. For example, (2Z)-2-(furan-2-ylmethylidene)cyclopentanone has a molecular weight of 162.19 and a melting point of 59-60 °C.

Future Directions

The development of efficient methods for the preparation of furan derivatives has been an important research area in organic chemistry. In the future, more research could be conducted to explore the annulation of alkynes and other unsaturated compounds.

Mechanism of Action

Target of Action

Furan compounds have been shown to interact with various enzymes and proteins . For instance, furan-chalcone derivatives have been identified as potent inhibitors of phosphoinositide 3-kinase gamma (PI3Kγ), a key player in inflammatory and autoimmune diseases .

Mode of Action

Furan compounds are known for their reactivity, serving as versatile platform molecules derived from the degradation of lignocellulosic cellulose . They can undergo various transformations, including electrochemical dehydrogenation, hydrogenation, and hydrolysis reactions .

Biochemical Pathways

Furan compounds are known to play a crucial role in the conversion of renewable biomass . They can be transformed into value-added chemicals through various biochemical pathways .

Result of Action

For instance, furan-chalcone derivatives have been found to inhibit the activity of PI3Kγ, leading to potential benefits in inflammatory and autoimmune diseases .

Action Environment

Factors such as electrolyte ph, potential, and substrate concentration have been shown to affect the electrocatalytic conversion of furan compounds .